Cancer Drug Resistance
  • BAY1217389
    BAY1217389
    • Cat. No.:
    • B605921
    • CAS No.:
    • 1554458-53-5
    • Molecular Formula:
    • C27H24F5N5O3
    • Molecular Weight:
    • 561.5 g/mol
    Description
    BAY-1217389 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
    - +
  • Elimusertib
    Elimusertib
    • Cat. No.:
    • B605928
    • CAS No.:
    • 1876467-74-1
    • Molecular Formula:
    • C20H21N7O
    • Molecular Weight:
    • 375.4 g/mol
    Description
    Elimusertib is under investigation in clinical trial NCT05071209 (Elimusertib for the Treatment of Relapsed or Refractory Solid Tumors).
    Elimusertib is an orally available ataxia telangiectasia and Rad3-relat...
    - +
  • Aumolertinib
    Aumolertinib
    • Cat. No.:
    • B607974
    • CAS No.:
    • 1899921-05-1
    • Molecular Formula:
    • C30H35N7O2
    • Molecular Weight:
    • 525.6 g/mol
    Description
    Almonertinib is a third-generation EGFR tyrosine kinase inhibitor targeting EGFR-sensitizing and T790M resistance mutations. It is being investigated against advanced or metastatic EGFR-mutated non-small cell lu...
    - +
  • Luminespib
    Luminespib
    • Cat. No.:
    • B612032
    • CAS No.:
    • 747412-49-3
    • Molecular Formula:
    • C26H31N3O5
    • Molecular Weight:
    • 465.5 g/mol
    Description
    LUMINESPIB is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 13 investigational indications.
    See also: Luminespib Mesylate (active moiety of)."> Luminespib is a monocarboxylic acid amide obtained by formal condensation of the carboxy group of 5-(2,4-dihydroxy-5-isopropylphenyl)-4-[4-(morpholin-4-ylmethyl)phenyl]-1,2-oxazole-3-carboxylic acid with the ami...
    - +
  • Siremadlin
    Siremadlin
    • Cat. No.:
    • B612089
    • CAS No.:
    • 1448867-41-1
    • Molecular Formula:
    • C26H24Cl2N6O4
    • Molecular Weight:
    • 555.4 g/mol
    Description
    Siremadlin is an orally bioavailable human double minute 2 homolog (HDM2) inhibitor with potential antineoplastic activity. Siremadlin inhibits the binding of the HDM2 protein to the transcriptional activation d...
    - +
  • Nvp-lcq195
    Nvp-lcq195
    • Cat. No.:
    • B1677049
    • CAS No.:
    • 902156-99-4
    • Molecular Formula:
    • C17H19Cl2N5O4S
    • Molecular Weight:
    • 460.3 g/mol
    Description
    NVP-LCQ195;  also known as LCQ 195 and AT9311, is a potent inhibitor of cyclin-dependent kinases (CDKs). LCQ195 inhibits CDK1, CDK2 and CDK5, as well as CDK3 and CDK9. LCQ195 induced cell cycle arrest and e...
    - +
  • Pretomanid
    Pretomanid
    • Cat. No.:
    • B1679085
    • CAS No.:
    • 187235-37-6
    • Molecular Formula:
    • C14H12F3N3O5
    • Molecular Weight:
    • 359.26 g/mol
    Description
    Persistent forms of tuberculosis (TB) have proven to be a major cause of global morbidity and mortality and a cause for significant concern. Research in recent years has been geared toward the development of nov...
    - +
  • HLI373 dihydrochloride
    HLI373 dihydrochloride
    • Cat. No.:
    • B2430682
    • CAS No.:
    • Molecular Formula:
    • C18H25Cl2N5O2
    • Molecular Weight:
    • 414.3 g/mol
    Description
    HLI373 dihydrochloride is a useful research compound. Its molecular formula is C18H25Cl2N5O2 and its molecular weight is 414.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HLI373 dihydroc...
    - +
  • Zotizalkib
    Zotizalkib
    • Cat. No.:
    • B8210113
    • CAS No.:
    • 2648641-36-3
    • Molecular Formula:
    • C21H20F3N5O3
    • Molecular Weight:
    • 447.4 g/mol
    Description
    Zotizalkib is an orally available, compact macrocyclic structure-based inhibitor of the receptor tyrosine kinase (RTK) anaplastic lymphoma kinase (ALK), with potential antineoplastic activity. Upon oral administ...
    - +
  • 5-Caffeoylshikimic acid
    5-Caffeoylshikimic acid
    • Cat. No.:
    • B10829552
    • CAS No.:
    • 6082-44-6
    • Molecular Formula:
    • C16H16O8
    • Molecular Weight:
    • 336.29 g/mol
    Description
    5-[(E)-caffeoyl]shikimic acid is a carboxylic ester obtained by formal condensation of the carboxy group of (E)-caffeic acid with the 5-hydroxy group of shikimic acid. It has a role as a plant metabolite. It is ...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img